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Compound of Interest

Compound Name: 3-Chloro-1-propanol

Cat. No.: B141029

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-1-propanol (CAS No. 627-30-5), a colorless liquid with a mild odor, serves as a
versatile intermediate in the synthesis of various chemicals, including pharmaceuticals and
agrochemicals[1]. Its utility in chemical manufacturing necessitates a thorough understanding
of its environmental fate, transport, and potential ecotoxicological effects. This technical guide
provides a comprehensive overview of the current knowledge regarding the environmental
impact and ecotoxicity of 3-Chloro-1-propanol, with a focus on quantitative data, experimental
methodologies, and the underlying environmental processes.

Environmental Fate and Transport

The environmental behavior of 3-Chloro-1-propanol is governed by its physicochemical
properties, which influence its distribution and persistence in various environmental
compartments.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Chloro-1-propanol is presented in
Table 1.
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Property Value Reference

Molecular Formula CsH-CIO [2]

Molecular Weight 94.54 g/mol [2]

Boiling Point 160-162 °C

Flash Point 75 °C

Water Solubilty 50-100 g/L (moderately 2]
soluble)

Vapor Pressure 1.2 mmHg [2]

log Kow (estimated) 0.5 [2]

Environmental Distribution

Due to its moderate water solubility, 3-Chloro-1-propanol is likely to be mobile in the
environment. If released into water, it is expected to remain predominantly in the water column.
Its low estimated octanol-water partition coefficient (log Kow) suggests a low potential for
bioaccumulation in aquatic organisms.

The following diagram illustrates the potential environmental fate and transport pathways of 3-
Chloro-1-propanol.
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Figure 1: Potential environmental fate pathways of 3-Chloro-1-propanol.

Degradation Processes

Biodegradation: While one source suggests that 3-Chloro-1-propanol is unlikely to persist in
the environment due to its water solubility, specific studies on its ready biodegradability
following standardized protocols like OECD 301 were not found in the reviewed literature. The
OECD 301 series of tests are designed to assess the potential for rapid and complete
biodegradation of organic chemicals by microorganisms. For instance, the OECD 301F
(Manometric Respirometry Test) measures oxygen consumption by microorganisms in a closed
respirometer over a 28-day period to determine the extent of biodegradation[3][4][5]. A
substance is considered readily biodegradable if it reaches a certain percentage of its
theoretical oxygen demand (ThOD) within a 10-day window[5].

Hydrolysis: No specific experimental data on the hydrolysis rate of 3-Chloro-1-propanol as a
function of pH was found. The OECD 111 guideline, "Hydrolysis as a Function of pH," provides
a standard method for evaluating the abiotic hydrolytic degradation of chemicals in aqueous
solutions at environmentally relevant pH values (typically 4, 7, and 9)[1][6][7][8][9]. This test
helps to determine the persistence of a substance in water.

Photodegradation: Information regarding the photodegradation of 3-Chloro-1-propanol in the
atmosphere was not available in the searched literature.

Soil Adsorption

Quantitative data on the soil adsorption coefficient (Koc) for 3-Chloro-1-propanol is not readily
available. The OECD 106 guideline, "Adsorption - Desorption Using a Batch Equilibrium
Method," is the standard protocol to determine the adsorption and desorption potential of a
chemical in different solil types[10][11][12][13]. This parameter is crucial for predicting the
mobility of the substance in soil and its potential to leach into groundwater[10].

Ecotoxicity

The ecotoxicity of 3-Chloro-1-propanol has been evaluated for some aquatic organisms, but
data for several key trophic levels are lacking.
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Aquatic Ecotoxicity

A summary of the available acute aquatic toxicity data is presented in Table 2.

Trophic ] . Value Exposure
Species Endpoint . Reference
Level (mglL) Duration
Pimephales
) promelas
Fish LC50 641 - 1000 96 hours
(Fathead
minnow)
Pimephales
_ promelas
Fish LC50 801 96 hours [1]
(Fathead
minnow)
Aquatic Daphnia No data
48h EC50 ) 48 hours
Invertebrates magna available
Pseudokirchn
] No data
Algae eriella 72h 1C50 ] 72 hours
' available
subcapitata

Fish: The 96-hour median lethal concentration (LC50) for the fathead minnow (Pimephales
promelas) is reported to be in the range of 641 to 1000 mg/L, with a specific value of 801 mg/L

also cited[1]. This indicates a relatively low acute toxicity to this fish species.

Aquatic Invertebrates: No experimental data for the 48-hour median effective concentration
(EC50) for the immobilization of Daphnia magna were found. This is a critical data gap as
daphnids are a standard indicator species for freshwater invertebrate toxicity.

Algae: Similarly, no experimental data for the 72-hour median inhibitory concentration (IC50) for

the growth of algae, such as Pseudokirchneriella subcapitata, were identified. This information

is essential for assessing the potential impact on primary producers in aquatic ecosystems.

Terrestrial Ecotoxicity
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No specific data on the toxicity of 3-Chloro-1-propanol to terrestrial organisms such as
earthworms or soil microorganisms were found in the reviewed literature.

Experimental Protocols

Detailed methodologies for the key ecotoxicity and environmental fate studies are outlined in
the following sections, based on internationally recognized OECD guidelines.

Acute Fish Toxicity Test (OECD 203)

This test determines the concentration of a substance that is lethal to 50% of the test fish
(LC50) over a 96-hour exposure period[6].

o Test Organism: A recommended species is the Zebra-fish (Brachydanio rerio) or other
approved species[11].

o Test Design: Fish are exposed to at least five geometrically spaced concentrations of the test
substance and a control[11][14]. A limit test at 100 mg/L can be performed initially[11].

o Exposure Conditions: The test is conducted under static, semi-static, or flow-through
conditions for 96 hours[6].

o Observations: Mortalities are recorded at 24, 48, 72, and 96 hours[6].

o Data Analysis: The LC50 and its 95% confidence limits are calculated using appropriate
statistical methods, such as probit analysis[11].

The following diagram illustrates a typical workflow for an acute fish toxicity test.
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Figure 2: Workflow for an acute fish toxicity test (OECD 203).

Daphnia sp. Acute Immobilisation Test (OECD 202)

This test assesses the acute toxicity of a substance to Daphnia species by determining the
concentration that immobilizes 50% of the organisms (EC50) within 48 hours[7][8][15].

o Test Organism:Daphnia magna neonates (<24 hours old) are typically used[7][15].
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o Test Design: Daphnids are exposed to at least five concentrations of the test substance in a
static system[15].

o Exposure Conditions: The exposure period is 48 hours[8][15].
o Observations: Immobilization (inability to swim) is recorded at 24 and 48 hours[7][8].

o Data Analysis: The 48-hour EC50 and its confidence limits are calculated.

Alga, Growth Inhibition Test (OECD 201)

This test evaluates the effect of a substance on the growth of freshwater microalgae or
cyanobacteria over a 72-hour period[1].

o Test Organism: Commonly used species include Pseudokirchneriella subcapitata or
Desmodesmus subspicatus[1].

o Test Design: Exponentially growing algal cultures are exposed to at least five concentrations
of the test substance[1].

o Exposure Conditions: The test is conducted in a nutrient-rich medium under continuous
illumination for 72 hours[1].

o Observations: Algal growth (biomass) is measured at least daily[10].

o Data Analysis: The concentration that inhibits growth by 50% (IC50) is determined based on
the average specific growth rate or yield[13].

The logical relationship between a chemical's properties and its environmental distribution is
depicted in the diagram below.
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Figure 3: Influence of chemical properties on environmental distribution.

Conclusion and Data Gaps

3-Chloro-1-propanol exhibits low acute toxicity to fish. However, significant data gaps exist
regarding its ecotoxicity towards aquatic invertebrates and algae, which are crucial for a
comprehensive environmental risk assessment. Furthermore, the lack of experimental data on
its biodegradation, hydrolysis, and soil adsorption limits the ability to accurately predict its
environmental persistence and mobility. To fully characterize the environmental profile of 3-
Chloro-1-propanol, further studies following standardized OECD guidelines are essential. In
the absence of experimental data, Quantitative Structure-Activity Relationship (QSAR) models
could be employed to provide initial estimates for the missing endpoints. Researchers and drug
development professionals should consider these data gaps when evaluating the use of 3-
Chloro-1-propanol and take appropriate measures to minimize its potential environmental
release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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